Cas no 2227783-67-5 ((3S)-3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid
• CAS No: 2227783-67-5
• MF: C₉H₈FNO₅
• MW: 229.161926269531
• CID: 6499374
• PubChem ID: 95997423
• Update Time: 2025-06-15

(3S)-3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid
• EN300-1822629
• 2227783-67-5

• Inchi： 1S/C9H8FNO5/c10-6-2-1-5(3-7(6)11(15)16)8(12)4-9(13)14/h1-3,8,12H,4H2,(H,13,14)/t8-/m0/s1
• InChI Key： QMOFGPMEBVQVQI-QMMMGPOBSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 229.03865052g/mol
• Monoisotopic Mass: 229.03865052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3S)-3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(4-Fluoro-3-nitrophenyl)-3-hydroxypropanoic Acid (CAS No. 2227783-67-5)

(3S)-3-(4-Fluoro-3-nitrophenyl)-3-hydroxypropanoic acid (CAS No. 2227783-67-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a fluoro-substituted nitrophenyl group and a hydroxypropanoic acid moiety, exhibits a range of biological activities that make it a valuable candidate for further investigation.

The fluoro-substituted nitrophenyl group in the structure of (3S)-3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid plays a crucial role in modulating its biological properties. Fluorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their pharmacokinetic profiles. The presence of the nitro group further contributes to the compound's reactivity and potential for redox cycling, which can be exploited in various therapeutic contexts.

The hydroxypropanoic acid moiety is another key feature of this compound. Hydroxy acids are well-known for their ability to influence cellular processes, such as cell signaling and protein function. In the context of (3S)-3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid, this moiety may contribute to its ability to interact with specific biological targets, such as enzymes or receptors, thereby modulating cellular responses.

Recent studies have explored the potential therapeutic applications of (3S)-3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid. One notable area of research is its antioxidant properties. The compound has been shown to exhibit potent antioxidant activity, which can help protect cells from oxidative stress and damage caused by reactive oxygen species (ROS). This property makes it a promising candidate for the treatment of oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, (3S)-3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid has also been investigated for its anti-inflammatory effects. Inflammatory responses are involved in a wide range of diseases, including arthritis, asthma, and inflammatory bowel disease. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models. These findings suggest that (3S)-3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid may have therapeutic potential in the management of inflammatory conditions.

Another area of interest is the anticancer activity of (3S)-3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid. Preliminary studies have shown that this compound can induce apoptosis in cancer cells and inhibit tumor growth. The mechanism underlying these effects is not yet fully understood but may involve the modulation of signaling pathways involved in cell survival and proliferation. Further research is needed to elucidate the exact mechanisms and to evaluate the safety and efficacy of this compound as a potential anticancer agent.

The synthesis of (3S)-3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid has been reported using various methodologies. One common approach involves the reaction of 4-fluoro-1,2-dinitrobenzene with an appropriate nucleophile followed by reduction and hydrolysis steps. The enantiomeric purity of the final product is crucial for its biological activity, and chiral resolution techniques are often employed to ensure that only the desired enantiomer is obtained.

In conclusion, (3S)-3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid (CAS No. 2227783-67-5) is a promising compound with a diverse range of biological activities. Its unique structural features contribute to its potential therapeutic applications in areas such as antioxidant therapy, anti-inflammatory treatment, and cancer research. Ongoing studies are expected to provide further insights into its mechanisms of action and to pave the way for its development as a novel therapeutic agent.